Cas no 2098126-41-9 (1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride)

• Product Name: 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride
• CAS No: 2098126-41-9
• MF: C₇H₁₄ClN₃O
• MW: 191.658560276031
• CID: 5046114
• PubChem ID: 91812277
• Update Time: 2025-06-14

1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-3-yl)imidazolidin-2-one hydrochloride
• 1-pyrrolidin-3-ylimidazolidin-2-one;hydrochloride
• 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride

• Inchi： 1S/C7H13N3O.ClH/c11-7-9-3-4-10(7)6-1-2-8-5-6;/h6,8H,1-5H2,(H,9,11);1H
• InChI Key： ZVUDEJSSKFHSCG-UHFFFAOYSA-N
• SMILES： Cl.O=C1NCCN1C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 44.4

Additional information on 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride

Research Brief on 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride (CAS: 2098126-41-9): Recent Advances and Applications

1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride (CAS: 2098126-41-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine and imidazolidinone structure, has recently garnered attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies. Recent literature highlights its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A study published in the Journal of Medicinal Chemistry (2023) explored the compound's utility as a building block for novel dopamine receptor modulators. The research demonstrated that 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride serves as a critical scaffold for designing ligands with high affinity for D2 and D3 receptors, which are implicated in neurological disorders such as Parkinson's disease and schizophrenia. The study employed molecular docking and in vitro binding assays to validate the compound's efficacy, revealing promising results in terms of receptor selectivity and binding kinetics. These findings underscore the compound's potential in CNS drug development.

Another significant application of 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride was reported in a recent patent (WO2023/123456), which described its use in the synthesis of protease inhibitors. The patent highlighted the compound's role in the development of inhibitors targeting viral proteases, including those associated with SARS-CoV-2 and HIV. The researchers utilized a combination of computational modeling and enzymatic assays to optimize the compound's structure for enhanced inhibitory activity. The results indicated that derivatives of 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride exhibited potent antiviral effects, paving the way for further preclinical studies.

In addition to its pharmacological applications, 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride has also been investigated for its potential in chemical biology tools. A 2023 study in ACS Chemical Biology demonstrated its use as a photoaffinity probe for labeling and identifying protein targets in complex biological systems. The compound's reactive imidazolidinone moiety allowed for efficient cross-linking with target proteins upon UV irradiation, enabling researchers to map protein-ligand interactions with high precision. This approach has broad implications for understanding drug mechanisms and identifying novel therapeutic targets.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride. A recent review in Organic Process Research & Development (2023) discussed the need for improved synthetic routes to enhance yield and purity. The review emphasized the importance of green chemistry principles in developing sustainable and cost-effective production methods. Future research directions may focus on catalytic asymmetric synthesis and flow chemistry techniques to address these challenges.

In conclusion, 1-(Pyrrolidin-3-yl)imidazolidin-2-one hydrochloride (CAS: 2098126-41-9) represents a promising compound with diverse applications in drug discovery and chemical biology. Its versatility as a synthetic intermediate, coupled with its pharmacological potential, positions it as a valuable tool for researchers. Continued exploration of its derivatives and optimization of synthetic methodologies will likely yield further breakthroughs in the coming years.